Cas no 4892-89-1 (1-2-(Morpholin-4-yl)-ethylpiperazine)

• Product Name: 1-2-(Morpholin-4-yl)-ethylpiperazine
• CAS No: 4892-89-1
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• MDL: MFCD00191217
• CID: 332883
• PubChem ID: 2734640
• Update Time: 2025-10-29

1-2-(Morpholin-4-yl)-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Piperazin-1-yl)ethyl)morpholine
• RARECHEM AH CK 0143
• BUTTPARK 75\08-79
• 4-(2-PIPERAZIN-1-YL-ETHYL)-MORPHOLINE
• 1-(2-MORPHOLINOETHYL)PIPERAZINE
• 1-[2-(4-MORPHOLINO)ETHYL]PIPERAZINE
• 1-(2-Morpholinoethyl)-piperazin
• 1-[2-(4-Morpholinyl)ethyl]piperazine
• 4-(2-piperazin-1-ylethyl)morpholine
• Morpholine, 4-[2-(1-piperazinyl)ethyl]-
• 1-[2-(Morpholin-4-yl)ethyl]piperazine
• 1-[2-(MORPHOLIN-4-YL)-ETHYL]-PIPERAZINE
• 1-[2-(Morpholin-4-yl)-ethyl]piperazine
• 1-(2-morpholin-4-ylethyl)piperazine
• SY012755
• 4-[2-(piperazin-1-yl)ethyl]-morpholine
• SCHEMBL416345
• 4-[2-(1-piperazinyl)ethyl]morpholine
• 1-(2-morpholino-ethyl)piperazine
• PS-5846
• DTXSID60370413
• A827627
• SAJZEJMFAWZNCQ-UHFFFAOYSA-N
• 2-morpholinylethylpiperazine
• 1-(2-morpholinoethyl)-piperazine
• 1-(2-morpholinoethyl)piperazine, AldrichCPR
• HMS2845F10
• MFCD00191217
• 4892-89-1
• MLS001209156
• CHEMBL1708120
• SMR000524834
• 4-(2-piperazin-1-ylethyl) morpholine
• BB 0216424
• AKOS000211949
• CS-0132256
• 4-[2-(Piperazin-1-Yl)Ethyl]Morpholine
• EN300-1857923
• FT-0677858
• 1-(2-(Morpholin-4-yl)ethyl)piperazine
• STL247490
• A10357
• DB-017399
• BBL028369
• 1-2-(Morpholin-4-yl)-ethylpiperazine

• MDL： MFCD00191217
• Inchi： 1S/C10H21N3O/c1-3-12(4-2-11-1)5-6-13-7-9-14-10-8-13/h11H,1-10H2
• InChI Key： SAJZEJMFAWZNCQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN1CCNCC1

Computed Properties

• Exact Mass: 199.16800
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: Colorless or light yellow viscous liquid
• Melting Point: 36-38°C
• Boiling Point: 82-84 °C (0.37505 mmHg)
• PSA: 27.74000
• LogP: -0.57160
• Solubility: Not determined

1-2-(Morpholin-4-yl)-ethylpiperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 34-20/21/22
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-2-(Morpholin-4-yl)-ethylpiperazine

1-2-(Morpholin-4-yl)-ethylpiperazine: A Comprehensive Overview

1-2-(Morpholin-4-yl)-ethylpiperazine, also known by its CAS number 4892-89-1, is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique structural properties and ability to form hydrogen bonds. The morpholinyl group attached to the piperazine ring introduces additional complexity, enhancing the compound's potential for binding to various biological targets.

The structure of 1-2-(Morpholin-4-yl)-ethylpiperazine consists of a piperazine core with a morpholine substituent. Morpholine, a six-membered ring containing one oxygen and one nitrogen atom, is known for its versatility in chemical synthesis. The combination of these two heterocyclic rings creates a molecule with a high degree of structural flexibility, making it an attractive candidate for exploring new drug leads. Recent studies have highlighted the importance of such biologically active molecules in the development of therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the key areas of research involving 1-2-(Morpholin-4-yl)-ethylpiperazine is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By inhibiting specific kinases, this compound could potentially disrupt abnormal cellular processes and restore normal function. Preclinical studies have demonstrated promising results, with the compound showing selective inhibition against certain kinases while exhibiting low toxicity in vitro.

In addition to its kinase inhibitory properties, 1-2-(Morpholin-4-yl)-ethylpiperazine has also been investigated for its ability to modulate other therapeutic targets. For instance, recent research has explored its role as a ligand for G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes. The compound's ability to interact with these receptors suggests potential applications in treating conditions such as hypertension, diabetes, and chronic pain.

The synthesis of 1-2-(Morpholin-4-yl)-ethylpiperazine involves a multi-step process that typically begins with the preparation of the piperazine ring followed by substitution reactions to introduce the morpholine group. Advances in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yields and reducing costs. These improvements are crucial for scaling up production if the compound progresses to clinical trials.

Beyond its pharmacological applications, 1-2-(Morpholin-4-yl)-ethylpiperazine has also found use in materials science. Its unique molecular structure makes it a candidate for developing advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength. Researchers are exploring its potential as a building block for constructing supramolecular assemblies and functional polymers.

In terms of safety and toxicity profiles, preliminary studies indicate that 1-2-(Morpholin-4-yl)-ethylpiperazine exhibits acceptable pharmacokinetic properties with limited adverse effects in animal models. However, further investigations are required to fully understand its long-term effects and bioavailability in humans.

The growing interest in 1-2-(Morpholin-4-yli)-ethylpiperazine underscores the importance of continued research into its therapeutic potential. As advancements in medicinal chemistry and molecular biology continue to unfold, this compound represents a promising avenue for developing innovative treatments for various diseases. Its unique combination of structural features and biological activity positions it as a valuable tool in both academic research and industrial drug development.